Cas no 73851-58-8 (Nsc310135)

• Product Name: Nsc310135
• CAS No: 73851-58-8
• MF: C₁₃H₁₄N₆O₄
• MW: 318.288061618805
• CID: 978559
• PubChem ID: 329044
• Update Time: 2025-04-19

Nsc310135 Chemical and Physical Properties

Names and Identifiers

• Nsc310135
• 4-amino-9-(β-D-ribofuranosyl)pyrrolo<2,3-d:5,4-d'>dipyrimidine
• AC1L73X2
• DTXSID90317018
• 73851-58-8
• NSC-310135

• Inchi： 1S/C13H14N6O4/c14-10-7-5-1-15-3-17-11(5)19(12(7)18-4-16-10)13-9(22)8(21)6(2-20)23-13/h1,3-4,6,8-9,13,20-22H,2H2,(H2,14,16,18)
• InChI Key： OPFZRLMDWPWDKM-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2C(=CN=CN=2)C2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 318.10800
• Monoisotopic Mass: 318.10765295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 152.43000
• LogP: -0.85060